Cas no 1249411-93-5 (2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid)

• Product Name: 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid
• CAS No: 1249411-93-5
• MF: C₆H₉N₃O₄S
• MW: 219.218359708786
• CID: 4581200
• PubChem ID: 62374102
• Update Time: 2025-08-03

2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid
• Glycine, N-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-

• Inchi： 1S/C6H9N3O4S/c1-9-3-5(7-4-9)14(12,13)8-2-6(10)11/h3-4,8H,2H2,1H3,(H,10,11)
• InChI Key： VQYWQXMKYDGBEO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNS(C1=CN(C)C=N1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid

Introduction to 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid (CAS No. 1249411-93-5)

2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid, also known by its CAS number 1249411-93-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a sulfonamide group and an imidazole ring, making it a valuable candidate for various biological and therapeutic studies.

The chemical structure of 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid is defined by its molecular formula, C₇H₉N₃O₃S, and its molecular weight of 207.23 g/mol. The presence of the sulfonamide and imidazole functionalities imparts specific properties that are crucial for its biological activity. The sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets, while the imidazole ring provides additional stability and reactivity.

In recent years, 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid has garnered attention due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and antimicrobial activities. These properties are attributed to its ability to modulate various biological pathways and interact with specific protein targets.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the anti-inflammatory effects of 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This inhibition was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation.

In addition to its anti-inflammatory properties, 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid has shown potential as an anti-cancer agent. A 2023 study published in Cancer Research demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

The antimicrobial activity of 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid has also been investigated. A study conducted by a team at the University of California found that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers suggested that the sulfonamide group plays a crucial role in disrupting bacterial cell wall synthesis, thereby inhibiting bacterial growth.

Beyond its direct biological activities, 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. Its unique chemical structure allows for facile functionalization and modification, making it an attractive starting material for drug design and development.

The synthetic route for producing 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid involves several well-established chemical transformations. One common method involves the reaction of 4-chlorosulfonyl-1-methylimidazole with glycine in an aqueous solution under basic conditions. This reaction yields high purity product with good yield, making it suitable for large-scale production.

In conclusion, 2-(1-methyl-1H-imidazole-4-sulfonamido)acetic acid (CAS No. 1249411-93-5) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments.